3-[2-hydroxy-3-(4-isopropylphenoxy)propyl]-1-methyl-2-propyl-1H-3,1-benzimidazol-3-ium iodide

• IUPAC Name: 1-(3-methyl-2-propylbenzimidazol-3-ium-1-yl)-3-(4-propan-2-ylphenoxy)propan-2-ol;iodide
• InChI: InChI=1S/C23H31N2O2.HI/c1-5-8-23-24(4)21-9-6-7-10-22(21)25(23)15-19(26)16-27-20-13-11-18(12-14-20)17(2)3;/h6-7,9-14,17,19,26H,5,8,15-16H2,1-4H3;1H/q+1;/p-1
• InChI Key: GSAPRJRGTYYFAA-UHFFFAOYSA-M
• Canonical SMILES: CCCC1=[N+](C2=CC=CC=C2N1CC(COC3=CC=C(C=C3)C(C)C)O)C.[I-]
• Molecular Formula: C23H31IN2O2
• Molecular Weight: 494.4 g/mol

Description

The compound is a benzimidazole derivative, a class of compounds known for their diverse range of biological activities and applications in medicinal chemistry. Benzimidazoles are heterocyclic aromatic compounds consisting of a fusion between benzene and imidazole rings. They are often modified to explore pharmacological properties or to develop materials with specific chemical or physical characteristics.

Synthesis Analysis

Benzimidazole derivatives are synthesized through various methods, including the condensation of o-phenylenediamine with carboxylic acids or their derivatives, or through the reaction of nitriles with aldehydes in the presence of ammonia or ammonium acetate. An example related to our compound's synthesis could involve the reaction of an isopropylphenoxy-propyl-substituted o-phenylenediamine with a suitable methyl-propyl-substituted carboxylic acid or derivative under condensation conditions (Crooks et al., 1979).

Safety and Hazards

Without specific experimental data or safety assessments, it’s challenging to provide detailed information about the safety and hazards associated with this compound.